Cas no 1540047-79-7 (2-methyl-4-(quinolin-4-yl)butanoic acid)

• Product Name: 2-methyl-4-(quinolin-4-yl)butanoic acid
• CAS No: 1540047-79-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6034024
• PubChem ID: 81007807
• Update Time: 2025-06-14

2-methyl-4-(quinolin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(quinolin-4-yl)butanoic acid
• 1540047-79-7
• AKOS019576803
• EN300-2000940

• Inchi： 1S/C14H15NO2/c1-10(14(16)17)6-7-11-8-9-15-13-5-3-2-4-12(11)13/h2-5,8-10H,6-7H2,1H3,(H,16,17)
• InChI Key： RCBVAWZHFQWUHN-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-methyl-4-(quinolin-4-yl)butanoic acid

Exploring the Potential of 2-methyl-4-(quinolin-4-yl)butanoic acid (CAS No. 1540047-79-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-methyl-4-(quinolin-4-yl)butanoic acid (CAS No. 1540047-79-7) has emerged as a compound of significant interest. This quinoline derivative is gaining attention due to its unique structural properties and potential applications in drug discovery and material science. Researchers are increasingly focusing on its synthetic pathways, biological activity, and industrial relevance, making it a hot topic in scientific discussions.

The compound's molecular structure, featuring a quinoline core linked to a butanoic acid side chain, offers versatility in chemical modifications. This adaptability has led to its exploration in medicinal chemistry, particularly in the design of small-molecule inhibitors and therapeutic agents. Recent studies highlight its potential role in targeting enzyme pathways and receptor interactions, aligning with the growing demand for precision medicine.

One of the most searched questions about 2-methyl-4-(quinolin-4-yl)butanoic acid revolves around its synthesis methods. Researchers often inquire about optimized reaction conditions or catalytic approaches to improve yield and purity. The compound's synthesis typically involves multi-step organic reactions, including condensation and hydrogenation, which are critical for achieving high selectivity. These aspects are particularly relevant to chemists working on green chemistry initiatives, where efficiency and sustainability are prioritized.

Another trending topic is the compound's potential in drug development. With the rise of AI-driven drug discovery, 2-methyl-4-(quinolin-4-yl)butanoic acid has been flagged as a candidate for virtual screening and molecular docking studies. Its pharmacophore features make it suitable for targeting proteins involved in inflammatory diseases and metabolic disorders, areas where patients and healthcare providers are actively seeking innovative solutions.

From an industrial perspective, the compound's applications extend to material science and agrochemicals. Its aromatic system and carboxylic acid functionality enable interactions with polymers and metals, making it valuable for advanced coatings and catalysts. Additionally, its derivatives are being investigated for their role in crop protection, addressing global concerns about food security and sustainable agriculture.

As the scientific community continues to explore 2-methyl-4-(quinolin-4-yl)butanoic acid, questions about its safety profile and regulatory status remain prominent. While it is not classified as a hazardous substance, researchers emphasize the need for proper handling protocols and environmental impact assessments. These discussions are crucial for ensuring compliance with laboratory safety standards and global chemical regulations.

In conclusion, 2-methyl-4-(quinolin-4-yl)butanoic acid (CAS No. 1540047-79-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications—from pharmaceutical research to industrial innovation—underscore its importance in modern science. As interest in quinoline-based compounds grows, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.